Cas no 118828-84-5 (4-Desoxycarbadox)

• Product Name: 4-Desoxycarbadox
• CAS No: 118828-84-5
• MF: C₁₁H₁₀N₄O₃
• MW: 246.22
• CID: 1075958
• PubChem ID: 68061991
• Update Time: 2025-07-16

4-Desoxycarbadox Chemical and Physical Properties

Names and Identifiers

• 4-Desoxycarbadox
• 4-Desoxycarbadox (4-DCBX)
• G87894
• 118828-84-5

• Inchi： 1S/C11H10N4O3/c1-18-11(16)14-13-7-8-6-12-9-4-2-3-5-10(9)15(8)17/h2-7H,1H3,(H,14,16)
• InChI Key： YYVWCXDZVXVMCT-UHFFFAOYSA-N
• SMILES： N(C(OC)=O)N=CC1=CN=C2C(=[N+]1[O-])C=CC=C2

Computed Properties

• Exact Mass: 246.07529019g/mol
• Monoisotopic Mass: 246.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 86.8Ų

Additional information on 4-Desoxycarbadox

Latest Research Insights on 4-Desoxycarbadox (CAS: 118828-84-5) in Chemical-Biomedical Applications

4-Desoxycarbadox (CAS: 118828-84-5), a derivative of carbadox, has recently garnered significant attention in chemical-biomedical research due to its potential applications in antimicrobial and metabolic studies. This compound, structurally related to quinoxaline-1,4-dioxides, has been investigated for its unique biochemical properties and therapeutic implications. Recent advancements in analytical techniques and molecular modeling have enabled deeper exploration of its mechanism of action, stability profiles, and potential biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry revealed novel insights into the metabolic pathways of 4-Desoxycarbadox, particularly its interaction with hepatic enzymes. Researchers employed high-performance liquid chromatography (HPLC) coupled with mass spectrometry to identify three previously unknown metabolites, shedding light on its biotransformation processes. These findings have important implications for understanding the compound's pharmacokinetics and potential toxicity profiles in veterinary and biomedical applications.

Recent developments in synthetic chemistry have yielded improved methods for 4-Desoxycarbadox production, as documented in a 2024 ACS Synthetic Biology publication. The research team developed a biocatalytic approach using engineered Escherichia coli strains, achieving a 42% yield improvement over traditional chemical synthesis methods. This advancement not only enhances production efficiency but also reduces environmental impact through greener chemistry principles, addressing growing concerns about sustainable pharmaceutical manufacturing.

Emerging research presented at the 2024 International Conference on Antimicrobial Agents highlighted 4-Desoxycarbadox's potential in combating antibiotic-resistant pathogens. In vitro studies demonstrated synergistic effects when combined with certain β-lactam antibiotics against multidrug-resistant Staphylococcus aureus strains. While these preliminary results are promising, researchers emphasize the need for further investigation into resistance development mechanisms and potential cross-resistance implications.

Regulatory perspectives on 4-Desoxycarbadox continue to evolve, as reflected in recent updates from the European Medicines Agency (EMA) and FDA. A comprehensive 2023 risk assessment report raised questions about residue persistence in food-producing animals, prompting new analytical method development for more sensitive detection. These regulatory developments are driving innovation in detection technologies while shaping the compound's potential applications in veterinary medicine.

Future research directions for 4-Desoxycarbadox appear focused on three main areas: (1) elucidation of its precise molecular targets through advanced proteomic studies, (2) development of novel derivatives with improved safety profiles, and (3) exploration of potential applications beyond antimicrobial use, including possible immunomodulatory effects. The compound's unique chemical structure continues to present intriguing possibilities for drug development, particularly in addressing emerging challenges in both human and veterinary medicine.